3-chloro-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 3-chloro-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C18H20ClNO2S/c19-15-4-1-3-14(13-15)18(21)20(16-7-10-22-11-8-16)9-6-17-5-2-12-23-17/h1-5,12-13,16H,6-11H2
• InChI Key: GDHQOYPFPXLEOD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CCC2=CC=CS2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H20ClNO2S
• Molecular Weight: 349.9 g/mol

Description

3-chloro-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. The compound is a benzamide derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied.

Scientific Research Applications

Heterocyclic Synthesis

Heterocyclic compounds, including those containing thiophene and pyrazoline moieties, have been synthesized for various applications, including as intermediates in organic synthesis and material science. For instance, the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters involves coupling reactions leading to a variety of nitrogen-containing heterocycles, indicating a potential application in synthesizing complex organic molecules for pharmaceuticals or advanced materials (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Synthesis and Characterization of Conductive Polymers

Research on the synthesis and characterization of conductive aromatic polyamides incorporating Fe3O4 nanoparticles indicates an application in electrochemical sensing. Such polymers, based on aromatic moieties and exhibiting high sensitivity and reversibility towards specific compounds, suggest potential in developing sensors for detecting anticancer drugs or other biologically relevant molecules (Abdel-Rahman, El-said, Sayed, & Abdel-Wahab, 2023).

Optical and Electronic Materials

Compounds with specific structural features, such as pyrazoline and thiophene derivatives, have been explored for their optical nonlinearity, suggesting applications in optical limiting and other photonic technologies. For example, novel N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates exhibit significant nonlinear optical properties, making them candidates for optical limiting applications (Chandrakantha, Isloor, Sridharan, Philip, Shetty, & Padaki, 2013).

Advanced Catalysis

Research on new catalytic processes highlights the development of efficient catalysts for the synthesis of heterocyclic compounds. For example, the use of specific sulfonamide derivatives as catalysts in one-pot synthesis of 4H-pyran and related derivatives underlines the importance of novel catalysts in facilitating environmentally friendly chemical reactions (Khazaei, Zolfigol, Karimitabar, Nikokar, & Moosavi‐Zare, 2015).